Cas no 57467-53-5 (2,4-Thiophenedicarboxylic acid, bis(4-methoxyphenyl) ester)

2,4-Thiophenedicarboxylic acid, bis(4-methoxyphenyl) ester structure
57467-53-5 structure
Product Name:2,4-Thiophenedicarboxylic acid, bis(4-methoxyphenyl) ester
CAS No:57467-53-5
MF:C20H16O6S
MW:384.402444839478
CID:345262
PubChem ID:71444118
Update Time:2025-04-19

2,4-Thiophenedicarboxylic acid, bis(4-methoxyphenyl) ester Chemical and Physical Properties

Names and Identifiers

    • 2,4-Thiophenedicarboxylic acid, bis(4-methoxyphenyl) ester
    • bis(4-methoxyphenyl) thiophene-2,4-dicarboxylate
    • DTXSID70852917
    • 57467-53-5
    • Inchi: 1S/C20H16O6S/c1-23-14-3-7-16(8-4-14)25-19(21)13-11-18(27-12-13)20(22)26-17-9-5-15(24-2)6-10-17/h3-12H,1-2H3
    • InChI Key: GQNCTQCRSNIAPW-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OC2C=CC(=CC=2)OC)C=C1C(=O)OC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 384.06678
  • Monoisotopic Mass: 384.06675940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 99.3Ų

Experimental Properties

  • PSA: 71.06
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